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Compound of Interest

Compound Name: FT113

Cat. No.: B15573709 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. The proper disposal of chemical waste, such as FT113 (1,1,2-

Trichlorotrifluoroethane), is a critical component of laboratory safety and environmental

responsibility. Adherence to correct disposal protocols minimizes risks and ensures compliance

with regulatory standards.

FT113, also known as Freon 113 or CFC-113, is a colorless, volatile liquid that requires careful

handling due to its potential health and environmental hazards.[1] This document provides

essential, step-by-step guidance for the safe and compliant disposal of FT113.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the hazards associated

with FT113 and to take appropriate safety measures.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles or a face shield to protect against splashes.[2][3]

Skin Protection: Use chemical-resistant gloves to prevent skin contact.[3]

Respiratory Protection: In case of inadequate ventilation or potential for vapor inhalation, use

an appropriate respirator.[2]

General Handling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15573709?utm_src=pdf-interest
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://refrigerants.com/wp-content/uploads/2020/01/SDS-R113.pdf
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.fcj.co.jp/documents/sds/sds_fc113_aerosol_english.pdf
https://www.fcj.co.jp/documents/sds/sds_fc113_aerosol_english.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work in a well-ventilated area, preferably outdoors or in a chemical fume hood.[2][3]

Avoid direct contact with skin, eyes, and clothing.[2]

Do not eat, drinking, or smoke in areas where FT113 is handled.[4]

Wash hands thoroughly after handling the substance.[2]

Step-by-Step Disposal Protocol for FT113 Waste
The disposal of FT113 must be conducted in accordance with all applicable local, regional,

national, and international regulations.[2][4] The following steps provide a general framework

for proper disposal.

Step 1: Waste Identification and Segregation

Clearly label all containers holding FT113 waste with "Hazardous Waste" and the full

chemical name: "1,1,2-Trichlorotrifluoroethane".[5]

Do not mix FT113 waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management plan. Incompatible wastes must be

segregated.[5][6]

Step 2: Container Management

Use a suitable, leak-proof, and chemically compatible container for collecting FT113 waste.

The original container or an approved alternative is recommended.[2][4][5]

Keep the waste container securely closed except when adding waste.[5][6]

Store the waste container in a designated, well-ventilated, and cool area, away from direct

sunlight and sources of ignition.[1][3][4][7]

Employ secondary containment to capture any potential leaks or spills.[6]

Step 3: Managing Spills and Contaminated Materials

In the event of a spill, approach the release from upwind.[2][4]
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Prevent the spill from entering sewers, water courses, or confined areas.[2][4]

Contain and collect the spillage using a non-combustible, absorbent material such as sand,

earth, vermiculite, or diatomaceous earth.[2][4]

Place the contaminated absorbent material into a designated, labeled container for disposal

as hazardous waste.[2][4] Contaminated labware should also be treated as hazardous

waste.[5]

Step 4: Disposal of Empty Containers

Empty containers of FT113 retain product residue and are considered hazardous.[2] Do not

reuse them.[2][4]

For containers that held FT113, they should be managed as hazardous waste. In some

jurisdictions, triple-rinsing with a suitable solvent may be required. The rinsate must be

collected and disposed of as hazardous waste.[5][8]

Step 5: Final Disposal

Arrange for the collection and disposal of FT113 waste through a licensed and certified

hazardous waste disposal contractor.[2][4]

Some safety data sheets recommend disposal at an industrial combustion plant.[7]

Refer to your manufacturer or supplier for potential recovery or recycling options.[2][4]

Quantitative Data Summary
While specific disposal limits can vary based on local regulations, the following table

summarizes key quantitative data related to FT113 from safety data sheets.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.airgas.com/msds/001098.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.airgas.com/msds/001098.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.airgas.com/msds/001098.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.airgas.com/msds/001098.pdf
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.airgas.com/msds/001098.pdf
https://images.nicindustries.com/cerakote/documents/7017/cerakote-f-113-badlands-dt2025011322573808732.pdf?1736809060
https://www.physics.purdue.edu/primelab/safety/MSDS/SDS/Freon%20113%20%20-%20Airgas.pdf
https://www.airgas.com/msds/001098.pdf
https://www.benchchem.com/product/b15573709?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

ACGIH TLV-TWA (8 hours) 1000 ppm (7670 mg/m³) [4]

ACGIH TLV-STEL (15 minutes) 1250 ppm (9590 mg/m³) [4]

NIOSH REL-TWA (10 hours) 1000 ppm (7600 mg/m³) [4]

NIOSH REL-STEL (15

minutes)
1250 ppm (9500 mg/m³) [4]

OSHA PEL 1989-TWA (8

hours)
1000 ppm (7600 mg/m³) [4]

OSHA PEL 1989-STEL (15

minutes)
1250 ppm (9500 mg/m³) [4]

ACGIH TLV: American Conference of Governmental Industrial Hygienists Threshold Limit

Value; TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit; NIOSH REL: National

Institute for Occupational Safety and Health Recommended Exposure Limit; OSHA PEL:

Occupational Safety and Health Administration Permissible Exposure Limit.

Experimental Protocols
The proper disposal of FT113 follows established hazardous waste management protocols

rather than specific experimental procedures for its degradation or neutralization in a standard

laboratory setting. The primary "protocol" is the adherence to the step-by-step disposal

guidance outlined above, which is derived from safety data sheets and general chemical waste

handling procedures.

Visualizing the Disposal Workflow
To further clarify the proper disposal procedures for FT113, the following diagrams illustrate the

key decision points and actions for both liquid waste and spill cleanup.
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FT113 Liquid Waste Disposal
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Click to download full resolution via product page

Caption: Workflow for the routine disposal of liquid FT113 waste.

FT113 Spill Cleanup and Disposal
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Caption: Step-by-step procedure for cleaning up and disposing of an FT113 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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